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Compound of Interest

Compound Name: rac Felodipine-d3

Cat. No.: B562459 Get Quote

Application Note: Solid-Phase Extraction
Protocol for Felodipine from Urine
For Researchers, Scientists, and Drug Development Professionals

Introduction
Felodipine is a dihydropyridine calcium channel blocker used in the management of

hypertension and angina pectoris.[1] Accurate and reliable quantification of felodipine and its

metabolites in biological matrices such as urine is crucial for pharmacokinetic studies,

therapeutic drug monitoring, and bioequivalence assessment. This application note provides a

detailed protocol for the solid-phase extraction (SPE) of felodipine from human urine using rac
Felodipine-d3 as an internal standard, followed by analysis using Liquid Chromatography with

tandem mass spectrometry (LC-MS/MS).
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Compound Chemical Structure

Felodipine

rac Felodipine-d3

A deuterated analog of felodipine, typically with

the deuterium labels on the methyl ester group,

for use as an internal standard. The molecular

formula is C18H16D3Cl2NO4.

Experimental Protocol
This protocol is a recommended starting point and may require optimization for specific

laboratory conditions and equipment.

1. Materials and Reagents

SPE Cartridges: Reversed-phase C18 or hydrophilic-lipophilic balanced (HLB) cartridges

(e.g., Waters Oasis HLB, 30 mg, 1 mL).

Reagents:

Methanol (HPLC grade)

Acetonitrile (HPLC grade)
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Formic acid (analytical grade)

Ammonium acetate (analytical grade)

Deionized water

Standards:

Felodipine analytical standard

rac Felodipine-d3 (Internal Standard - IS)

Equipment:

SPE manifold

Centrifuge

Vortex mixer

Nitrogen evaporator

LC-MS/MS system

2. Sample and Standard Preparation

Urine Sample Pre-treatment:

Allow frozen urine samples to thaw completely at room temperature.

Centrifuge the urine samples at 4000 rpm for 10 minutes to pellet any particulate matter.

To 1 mL of the urine supernatant, add a known concentration of rac Felodipine-d3
working solution.

Vortex mix for 30 seconds.

Add 500 µL of 0.1% formic acid in water and vortex again.
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Standard and Quality Control (QC) Sample Preparation:

Prepare a stock solution of felodipine and rac Felodipine-d3 in methanol.

Prepare working standard solutions by serial dilution of the stock solution.

Spike blank urine with the appropriate amount of felodipine working standard and a fixed

amount of rac Felodipine-d3 working solution to create calibration standards and QC

samples at low, medium, and high concentrations.

3. Solid-Phase Extraction (SPE) Procedure

Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of

deionized water. Do not allow the cartridge to dry.

Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow,

steady flow rate (approximately 1-2 mL/min).

Washing:

Wash the cartridge with 1 mL of 5% methanol in deionized water to remove polar

interferences.

A secondary wash with a less polar solvent, such as 1 mL of 20% methanol in deionized

water, can be included to remove additional matrix components.

Drying: Dry the SPE cartridge under vacuum or positive pressure for 5-10 minutes to remove

residual water.

Elution: Elute the felodipine and rac Felodipine-d3 from the cartridge with 1 mL of methanol

into a clean collection tube.

Evaporation and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 80:20 acetonitrile:water

with 0.1% formic acid) for LC-MS/MS analysis.
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4. LC-MS/MS Analysis

LC Conditions (suggested):

Column: C18 analytical column (e.g., 100 mm x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient or isocratic elution with acetonitrile and water containing 0.1%

formic acid. A typical isocratic condition could be 80:20 (v/v) acetonitrile:water with 0.1%

formic acid.

Flow Rate: 0.3 mL/min.

Injection Volume: 5-10 µL.

Column Temperature: 40°C.

MS/MS Conditions (suggested):

Ionization Mode: Electrospray Ionization (ESI), Positive.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Felodipine: The precursor to product ion transition is approximately m/z 384.1 → 338.0.

rac Felodipine-d3 (IS): The precursor to product ion transition is approximately m/z

387.1 → 338.0.

Note: These transitions should be optimized on the specific mass spectrometer being

used.

Data Presentation
Table 1: Method Validation Parameters for Felodipine Quantification in Urine
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Parameter Result

Linearity Range
0.1 - 20 ng/mL (example, should be determined

during validation)

Correlation Coefficient (r²) > 0.99

Accuracy -1.4%[2]

Precision (RSD) 3.87%[2]

Recovery
> 85% (typical, should be determined

experimentally)

Limit of Quantification (LOQ)
0.1 ng/mL (example, should be determined

during validation)

Table 2: LC-MS/MS Parameters

Parameter Felodipine rac Felodipine-d3 (IS)

Precursor Ion (Q1) m/z 384.1 387.1

Product Ion (Q3) m/z 338.0 338.0

Collision Energy (eV) To be optimized To be optimized

Retention Time (min) To be determined To be determined

Visualization
Diagram 1: Solid-Phase Extraction Workflow for Felodipine from Urine
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Sample Preparation

Solid-Phase Extraction

Analysis

Urine Sample (1 mL)

Spike with rac Felodipine-d3 (IS)

Acidify with 0.1% Formic Acid

2. Load Sample

1. Condition
(Methanol, Water)

3. Wash
(5% Methanol, 20% Methanol)

4. Dry Cartridge

5. Elute
(Methanol)

Evaporate to Dryness

Reconstitute in Mobile Phase

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: SPE workflow for felodipine extraction from urine.
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This detailed protocol and the accompanying information provide a robust framework for the

successful extraction and quantification of felodipine from urine samples, ensuring high-quality

data for clinical and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b562459?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Recovery-percentage-of-Felodipine-in-accuracy-studies_tbl1_264385032
https://www.researchgate.net/publication/289567126_Quantitative_determination_of_felodipine_in_human_serum_by_LC-MS-MS_method
https://www.benchchem.com/product/b562459#solid-phase-extraction-protocol-for-felodipine-from-urine-using-rac-felodipine-d3
https://www.benchchem.com/product/b562459#solid-phase-extraction-protocol-for-felodipine-from-urine-using-rac-felodipine-d3
https://www.benchchem.com/product/b562459#solid-phase-extraction-protocol-for-felodipine-from-urine-using-rac-felodipine-d3
https://www.benchchem.com/product/b562459#solid-phase-extraction-protocol-for-felodipine-from-urine-using-rac-felodipine-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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